Cas no 2016806-57-6 (AZ13705339)

• Product Name: AZ13705339
• CAS No: 2016806-57-6
• MF: C₃₃H₃₆FN₇O₃S
• MW: 629.747448921204
• CID: 4633676
• PubChem ID: 129909860
• Update Time: 2025-07-15

AZ13705339 Chemical and Physical Properties

Names and Identifiers

• AZ13705339
• 2-[[[2-[[3-(Ethylsulfonyl)-4-(4-methyl-1-piperazinyl)phenyl]amino]-5-fluoro-4-pyrimidinyl][5-(hydroxymethyl)-2-methylphenyl]amino]methyl]benzonitrile
• AZ13705339 (AZ 13705339)
• AZ 13705339
• 2016806-57-6
• AKOS040747884
• CHEMBL3923175
• MS-30846
• BDBM50201641
• DA-71176
• CS-0079683
• G79584
• 2-(((2-((3-(ethylsulfonyl)-4-(4-methylpiperazin-1-yl)phenyl)amino)-5-fluoropyrimidin-4-yl)(5-(hydroxymethyl)-2-methylphenyl)amino)methyl)benzonitrile
• HY-120940
• 2-(((2-(3-(Ethylsulfonyl)-4-(4-methylpiperazin-1-yl)phenylamino)-5-fluoropyrimidin-4-yl)(5-(hydroxymethyl)-2-methylphenyl)amino)methyl)benzonitrile
• 2-[[N-[2-[3-ethylsulfonyl-4-(4-methylpiperazin-1-yl)anilino]-5-fluoropyrimidin-4-yl]-5-(hydroxymethyl)-2-methylanilino]methyl]benzonitrile
• GLXC-20355

• Inchi： 1S/C33H36FN7O3S/c1-4-45(43,44)31-18-27(11-12-29(31)40-15-13-39(3)14-16-40)37-33-36-20-28(34)32(38-33)41(21-26-8-6-5-7-25(26)19-35)30-17-24(22-42)10-9-23(30)2/h5-12,17-18,20,42H,4,13-16,21-22H2,1-3H3,(H,36,37,38)
• InChI Key： WPFLVPJXKWCRQK-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=CC=C1CN(C1C(F)=CN=C(NC2=CC=C(N3CCN(C)CC3)C(S(CC)(=O)=O)=C2)N=1)C1=CC(CO)=CC=C1C

Computed Properties

• Exact Mass: 629.25843737g/mol
• Monoisotopic Mass: 629.25843737g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 45
• Rotatable Bond Count: 10
• Complexity: 1090
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 134Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on AZ13705339

Introduction to Compound with CAS No. 2016806-57-6 and Product Name AZ13705339

The compound with the CAS number 2016806-57-6 and the product name AZ13705339 represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in drug development. The chemical entity exhibits a complex molecular architecture that has been meticulously designed to interact with biological targets, making it a promising candidate for therapeutic intervention.

Recent research in the domain of medicinal chemistry has highlighted the importance of structurally diverse compounds in addressing complex diseases. The molecule in question, characterized by its CAS number 2016806-57-6, belongs to a class of scaffolds that have shown promise in preclinical studies. Its molecular design incorporates elements that enhance binding affinity and selectivity, key factors in the development of effective pharmaceutical agents.

One of the most compelling aspects of AZ13705339 is its potential to modulate biological pathways associated with various pathological conditions. Studies have indicated that this compound can interact with specific enzymes and receptors, leading to downstream effects that may ameliorate symptoms or halt disease progression. The structural features of the molecule contribute to its ability to engage with these targets, a property that is critical for its therapeutic efficacy.

In the context of contemporary pharmaceutical research, the development of novel compounds like AZ13705339 is driven by the need for more targeted and less toxic treatments. The compound’s design aims to minimize off-target effects while maximizing therapeutic benefits, a strategy that aligns with current trends in drug discovery. The use of advanced computational methods and synthetic techniques has enabled researchers to optimize the structure of AZ13705339, ensuring that it meets stringent pharmacological criteria.

Furthermore, the synthesis of AZ13705339 involves cutting-edge methodologies that enhance both yield and purity. These advancements in synthetic chemistry are crucial for producing high-quality pharmaceutical intermediates like those derived from CAS number 2016806-57-6. The efficiency of these synthetic routes not only reduces production costs but also allows for scalable manufacturing, which is essential for commercialization.

Preclinical data on AZ13705339 has been instrumental in understanding its pharmacokinetic and pharmacodynamic properties. Animal models have provided valuable insights into how the compound behaves within living systems, including its absorption, distribution, metabolism, and excretion (ADME) profiles. These findings are critical for predicting human response and guiding clinical trial design.

The compound’s potential applications extend beyond traditional therapeutic areas. Researchers are exploring its utility in emerging fields such as precision medicine, where personalized treatment approaches are tailored to individual patient profiles. The high specificity of AZ13705339 makes it an attractive candidate for such applications, as it can be designed to target unique genetic or molecular markers associated with disease.

Regulatory considerations play a pivotal role in the development and commercialization of new pharmaceuticals like AZ13705339. Compliance with international standards ensures that the compound is safe and effective for human use. Regulatory bodies require comprehensive data on efficacy and safety before approving a new drug, a process that involves rigorous testing and evaluation.

The impact of compounds like AZ13705339 on global health cannot be overstated. As populations age and new challenges emerge, the need for innovative treatments becomes increasingly apparent. The research surrounding CAS number 2016806-57-6 exemplifies the ongoing efforts to develop solutions that address these challenges effectively.

In conclusion, the compound identified by CAS number 2016806-57-6 and marketed as AZ13705339 represents a significant contribution to pharmaceutical chemistry. Its unique properties and potential applications make it a valuable asset in the fight against various diseases. As research continues to uncover new possibilities, compounds like this one hold promise for improving patient outcomes worldwide.